Cas no 31936-90-0 (3-Thiophenecarboxylicacid, 2-(2-thienylmethyl)-)

3-Thiophenecarboxylicacid, 2-(2-thienylmethyl)- structure
31936-90-0 structure
Product Name:3-Thiophenecarboxylicacid, 2-(2-thienylmethyl)-
CAS No:31936-90-0
MF:C10H8O2S2
MW:224.299320220947
CID:312129
PubChem ID:288488
Update Time:2025-04-19

3-Thiophenecarboxylicacid, 2-(2-thienylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • 3-Thiophenecarboxylicacid, 2-(2-thienylmethyl)-
    • 2-(thiophen-2-ylmethyl)thiophene-3-carboxylic acid
    • 2-(2-Thienylmethyl)-3-thiophenecarboxylic acid
    • 2,2'-Dithienylmethan-3-carbonaeure
    • 2-thiophen-2-ylmethyl-thiophene-3-carboxylic acid
    • AC1L69O1
    • AC1Q5TJL
    • AR-1C9913
    • CTK1C4081
    • NSC149700
    • 4J629U26DJ
    • NSC 149700
    • 3-THIOPHENECARBOXYLIC ACID, 2-(2-THIENYLMETHYL)-
    • UNII-4J629U26DJ
    • MLS003106291
    • DTXSID10185771
    • 31936-90-0
    • NSC-149700
    • 2-(2-thienylmethyl)thiophene-3-carboxylic acid
    • CHEMBL2360618
    • SMR001821200
    • Inchi: 1S/C10H8O2S2/c11-10(12)8-3-5-14-9(8)6-7-2-1-4-13-7/h1-5H,6H2,(H,11,12)
    • InChI Key: QPKATRSLASRXRU-UHFFFAOYSA-N
    • SMILES: S1C=CC(C(=O)O)=C1CC1=CC=CS1

Computed Properties

  • Exact Mass: 223.99664
  • Monoisotopic Mass: 223.997
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 93.8Ų

Experimental Properties

  • Density: 1.399
  • Boiling Point: 375.5°C at 760 mmHg
  • Flash Point: 180.9°C
  • Refractive Index: 1.661
  • PSA: 37.3
  • LogP: 3.09860
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